Chlorpromazine

• CAS: 50-53-3; 69-09-0
• Molecular Formula: C17H19ClN2S
• Molecular Weight: 318.9 g/mol
• InChI: InChI=1S/C17H19ClN2S/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChIKey: ZPEIMTDSQAKGNT-UHFFFAOYSA-N
• Solubility: Very soluble in ethanol, ether, benzene and chloroform; soluble in dilute hydrochloric acid; In water, 2.55X10-3 g/L (2.55 mg/L) at 24 °C; 4.17e-03 g/L

Chlorpromazine (CAS 50-53-3) Procurement and Scientific Selection: A Comprehensive Baseline Overview

Chlorpromazine (CPZ), CAS 50-53-3, is the prototypical aliphatic phenothiazine antipsychotic and the first drug of its class introduced into clinical practice [1]. It functions as a low-potency, broad-spectrum antagonist at multiple neurotransmitter receptors, most notably dopamine D2, serotonin 5-HT2A, histamine H1, muscarinic acetylcholine, and alpha-1 adrenergic receptors [2]. Its extensive metabolic profile yields numerous active metabolites that contribute to its overall pharmacological effects [3]. As a first-generation antipsychotic, chlorpromazine remains a benchmark compound in psychopharmacology, frequently utilized as a standard comparator in clinical trials and basic research [4].

Benchmark comparator

D2 / 5-HT2A / H1 / α1 receptor probe

Active-metabolite pharmacology

Prototypical low-potency first-generation antipsychotic; supports receptor-binding, in vivo mechanistic, and comparator-trial research workflows.

• [1] López-Muñoz F, Alamo C, Cuenca E, Shen WW, Clervoy P, Rubio G. History of the discovery and clinical introduction of chlorpromazine. Ann Clin Psychiatry. 2005 Jul-Sep;17(3):113-35. View Source
• [2] Richelson E. Receptor pharmacology of neuroleptics: relation to clinical effects. J Clin Psychiatry. 1999;60 Suppl 10:5-14. View Source
• [3] Palmer GC, Palmer SJ, Al-Damluji S, Christie-Pope BC, Manberg PJ. Correlation of activity of chlorpromazine and respective hydroxy, dimethoxy and sulphoxide analogues on dopamine, muscarinic, histamine and calmodulin sites of action. Xenobiotica. 1988 Mar;18(3):277-89. View Source
• [4] Adams CE, Awad G, Rathbone J, Thornley B. Chlorpromazine versus placebo for schizophrenia. Cochrane Database Syst Rev. 2007 Apr 18;(2):CD000284. View Source

Chlorpromazine (CAS 50-53-3) Procurement: Why Generic Substitution with Other Phenothiazines Fails

The phenothiazine class exhibits marked heterogeneity in receptor binding profiles, clinical potency, and adverse effect liabilities, precluding simple interchangeability. Even structurally similar analogs like promazine or thioridazine differ substantially in their affinity for key receptors such as dopamine D2 and alpha-1 adrenoceptors, leading to divergent therapeutic indices and side effect burdens [1]. Furthermore, the unique metabolic fate of chlorpromazine, which includes the generation of active metabolites like 7-hydroxy-chlorpromazine that potently bind D2 receptors, contributes to its distinct in vivo pharmacological signature, differentiating it from both first- and second-generation agents [2] [3]. Selecting chlorpromazine over a comparator thus requires understanding these specific, quantifiable differences.

• Other phenothiazines

  Promazine, thioridazine, and fluphenazine show distinct D2, 5-HT2A, and α1 binding profiles. Receptor pharmacology and side-effect endpoints may not transfer directly.

• Haloperidol / high-potency D2 antagonists

  Higher D2 potency and negligible H1/α1 affinity shift the motor-tolerability and sedation endpoint context. Not a functional substitute for low-potency control.

• Atypical antipsychotics

  In vivo 5-HT2A/D2 occupancy pattern differs. Chlorpromazine loses 5-HT2A activity in serum; risperidone/olanzapine maintain it. Mechanism-context mismatch.

• [1] Cohen BM, Herschel M, Miller E, Mayberg H, Baldessarini RJ. Neuroleptic, antimuscarinic, and antiadrenergic activity of chlorpromazine, thioridazine, and their metabolites. Psychiatry Res. 1979 Oct;1(2):199-208. View Source
• [2] Suzuki H, Gen K, Inoue Y. Comparison of the anti-dopamine D₂ and anti-serotonin 5-HT(2A) activities of chlorpromazine, bromperidol, haloperidol and second-generation antipsychotics parent compounds and metabolites thereof. J Psychopharmacol. 2013 Apr;27(4):396-400. View Source
• [3] Dahl SG. Active metabolites of neuroleptic drugs: possible contribution to therapeutic and toxic effects. Ther Drug Monit. 1982;4(1):33-40. View Source

Chlorpromazine (CAS 50-53-3) Quantitative Evidence Guide for Scientific and Industrial Selection

Differential Dopamine D2 Receptor Antagonism: Quantifying Chlorpromazine's Potency Relative to Key Phenothiazine Analogs

Chlorpromazine (CPZ) demonstrates an affinity for the dopamine D2 receptor that is distinct from structurally related phenothiazines. In radioreceptor assays using human brain tissue, CPZ exhibited an affinity constant (1/Kd) of 5.3, which is significantly lower than that of the high-potency analog fluphenazine (125), indicating a less potent D2 antagonism [1]. However, compared to its close analog promazine, which lacks substantial D2 binding and antipsychotic efficacy, CPZ shows a clear functional advantage [2]. Furthermore, CPZ's D2 affinity is similar to thioridazine (3.8) but is achieved with a different metabolic and side-effect profile [1].

D2 affinity

Head-to-head

1/Kd = 5.3

Supports low-potency D2 classification; reported affinity separates CPZ from fluphenazine (125) and promazine.

In vitro radioreceptor assay, human brain tissue.

Evidence Dimension	Dopamine D2 Receptor Affinity (10^-7 × 1/Kd)
Target Compound Data	5.3
Comparator Or Baseline	Fluphenazine: 125; Thioridazine: 3.8; Promazine: Negligible functional D2 antagonism
Quantified Difference	CPZ is ~24-fold less potent than fluphenazine, and approximately equipotent to thioridazine at D2 receptors
Conditions	In vitro radioreceptor assay using human brain tissue

Why This Matters

This quantitative data confirms chlorpromazine's classification as a low-potency antipsychotic, a property directly linked to its reduced risk of extrapyramidal side effects compared to high-potency agents like fluphenazine, which is a key consideration for both clinical and research applications.

• [1] Richelson E. Receptor pharmacology of neuroleptics: relation to clinical effects. J Clin Psychiatry. 1999;60 Suppl 10:5-14. (Table adapted from Mayo Clinic Proceedings). View Source
• [2] Fletcher EJ, MacDonald JF. Antipsychotic drug effects on glutamatergic activity. Brain Res. 1997 Oct 15;774(1-2):20-6. View Source

Unique In Vivo Serotonin 5-HT2A Receptor Modulation: Differentiating Chlorpromazine from Atypical Antipsychotics

While chlorpromazine (CPZ) possesses the pharmacological profile of a second-generation antipsychotic in vitro, exhibiting 5-HT2A receptor blockade, it loses this profile in vivo [1]. A study using a radioreceptor assay with serum from 182 schizophrenia patients found that CPZ exhibited little anti-5-HT2A activity regardless of its anti-D2 activity level. In stark contrast, parent compounds and metabolites of second-generation antipsychotics like risperidone and olanzapine maintained both anti-D2 and anti-5-HT2A activity in vivo [1]. Subchronic (21-day) treatment with CPZ (10 mg/kg) in rats reduced cortical 5-HT2 receptor binding density by 60%, a significantly greater downregulation than that produced by thioridazine (18%) or the D2-selective antagonist haloperidol (no effect) [2].

5-HT2A in vivo modulation

Head-to-head

60% cortical 5-HT2 reduction vs. 18% (thioridazine) and no effect (haloperidol)

Clarifies typical vs. atypical in vivo signature; CPZ loses 5-HT2A activity in human serum.

21-day rat study, 10 mg/kg i.p.; human serum assay (n=182).

Evidence Dimension	In Vivo 5-HT2A Receptor Activity and Downregulation
Target Compound Data	Minimal anti-5-HT2A activity in human serum; 60% reduction in 5-HT2 receptor binding density in rat cortex after 21 days.
Comparator Or Baseline	Atypical antipsychotics (e.g., risperidone, olanzapine): maintained anti-5-HT2A activity in human serum. Thioridazine: 18% reduction in 5-HT2 binding density. Haloperidol: No reduction.
Quantified Difference	CPZ produces a 3.3-fold greater reduction in 5-HT2 binding density than thioridazine.
Conditions	Human serum radioreceptor assay (n=182 patients); 21-day subchronic treatment in rats (10 mg/kg i.p.)

Why This Matters

This evidence clarifies that chlorpromazine does not function as an atypical antipsychotic in vivo, primarily because its metabolites lack 5-HT2A antagonism. This distinction is crucial for researchers studying the mechanisms differentiating typical from atypical antipsychotics.

• [1] Suzuki H, Gen K, Inoue Y. Comparison of the anti-dopamine D₂ and anti-serotonin 5-HT(2A) activities of chlorpromazine, bromperidol, haloperidol and second-generation antipsychotics parent compounds and metabolites thereof. J Psychopharmacol. 2013 Apr;27(4):396-400. View Source
• [2] Andree TH, Mikuni M, Tong CY, Koenig JI, Meltzer HY. Differential effect of subchronic treatment with various neuroleptic agents on serotonin2 receptors in rat cerebral cortex. J Neurochem. 1986 Jan;46(1):191-7. View Source

Comparative Clinical Efficacy and Safety: A Cochrane Meta-Analysis of Chlorpromazine vs. Haloperidol

A Cochrane systematic review of 14 randomized controlled trials (n=794 participants) directly comparing chlorpromazine and haloperidol for schizophrenia found no statistically significant difference in overall efficacy [1]. However, the side effect profiles were distinctly quantifiable. Haloperidol treatment was associated with a significantly higher risk of movement disorders, with a Relative Risk (RR) of 2.2 for experiencing at least one extrapyramidal side effect (95% CI 1.1 to 4.4), translating to a Number Needed to Harm (NNH) of 5 [1]. Conversely, chlorpromazine was statistically more likely to cause hypotension, with an RR of 0.31 for the outcome compared to haloperidol (95% CI 0.11 to 0.88), resulting in an NNH of 7 [1].

Cochrane meta-analysis

Head-to-head

Haloperidol: EPS RR 2.2 (95% CI 1.1–4.4); Chlorpromazine: hypotension RR 0.31 (95% CI 0.11–0.88)

Reported endpoint context: comparable efficacy, divergent tolerability profiles.

14 RCTs, n=794; schizophrenia.

Evidence Dimension	Clinical Safety and Tolerability (Adverse Events)
Target Compound Data	Hypotension: RR = 0.31 (95% CI 0.11 to 0.88), NNH = 7
Comparator Or Baseline	Haloperidol: Extrapyramidal Side Effects: RR = 2.2 (95% CI 1.1 to 4.4), NNH = 5
Quantified Difference	Haloperidol causes movement disorders at over twice the rate of chlorpromazine, while chlorpromazine has a higher risk of hypotension.
Conditions	Meta-analysis of 14 RCTs (n=794) in patients with schizophrenia

Why This Matters

For procurement and clinical trial design, this meta-analysis provides high-level evidence that while chlorpromazine and haloperidol have comparable efficacy, their distinct and quantifiable side-effect profiles necessitate a tailored approach to patient selection and monitoring.

• [1] Leucht S, Corves C, Arbter D, Engel RR, Li C, Davis JM. Haloperidol versus chlorpromazine for schizophrenia. Cochrane Database Syst Rev. 2008 Jan 23;(1):CD004278. View Source

Potency Spectrum and Structural Specificity: Antipsychotic Efficacy of Chlorpromazine Relative to 43 Antipsychotics

A comprehensive meta-analysis of 128 RCTs (n=10,667) compared chlorpromazine (CPZ) against 43 other antipsychotics, challenging the dogma of equal efficacy [1]. CPZ was found to be statistically significantly more efficacious than four agents (butaperazine, mepazine, oxypertine, and reserpine) and less efficacious than four others (clomacran, clozapine, olanzapine, and zotepine) in achieving a clinical response [1]. However, for the vast majority of comparators (28 antipsychotics), no statistically significant differences in efficacy were found. This large-scale analysis also underscores a critical limitation: most individual comparisons were underpowered due to small sample sizes [1].

Efficacy ranking

Cross-study comparable

Ranked above 4 agents, below 4 agents; no difference vs. 28 comparators

Benchmark position defined. Reported non-inferior to the majority of tested antipsychotics.

128 RCTs, n=10,667; many comparisons underpowered.

Evidence Dimension	Clinical Efficacy (Response to Treatment)
Target Compound Data	Reference compound (benchmark)
Comparator Or Baseline	43 other antipsychotic drugs
Quantified Difference	More efficacious than 4 comparators; less efficacious than 4 comparators; no significant difference vs. 28 comparators.
Conditions	Meta-analysis of 128 RCTs (n=10,667) in schizophrenia

Why This Matters

This evidence positions chlorpromazine as a key benchmark for antipsychotic efficacy, with a defined place in the potency hierarchy. It demonstrates that while not the most efficacious agent in its class, it is superior to several older compounds and non-inferior to the majority of first- and second-generation drugs, justifying its continued use as a comparator in research.

• [1] Samara MT, Cao H, Helfer B, Davis JM, Leucht S. Chlorpromazine versus every other antipsychotic for schizophrenia: a systematic review and meta-analysis challenging the dogma of equal efficacy of antipsychotic drugs. Eur Neuropsychopharmacol. 2014 Jul;24(7):1046-55. View Source

Alpha-1 Adrenergic Receptor Antagonism: A Quantitative Explanation for Chlorpromazine's Hypotension Risk

The distinct side-effect profile of chlorpromazine (CPZ), particularly its propensity to cause orthostatic hypotension, is quantitatively linked to its high affinity for alpha-1 adrenergic receptors [1]. Radioreceptor assays reveal that CPZ has an affinity constant (1/Kd) of 38 for the alpha-1 receptor, which is over twice as high as that of haloperidol (16) and thioridazine (20), and more than three times higher than the high-potency agent fluphenazine (11) [1]. This robust alpha-1 blockade is a hallmark of low-potency antipsychotics and directly correlates with the clinical finding from the Cochrane review showing a significantly increased risk of hypotension with CPZ compared to haloperidol [2].

α1 affinity

Head-to-head

1/Kd = 38

Mechanistic link to hypotension-related endpoints. 2.4-fold higher than haloperidol (16).

In vitro radioreceptor assay, human brain tissue.

Evidence Dimension	Alpha-1 Adrenergic Receptor Affinity (10^-7 × 1/Kd)
Target Compound Data	38
Comparator Or Baseline	Haloperidol: 16; Thioridazine: 20; Fluphenazine: 11
Quantified Difference	CPZ affinity is 2.4-fold higher than haloperidol and 1.9-fold higher than thioridazine.
Conditions	In vitro radioreceptor assay using human brain tissue

Why This Matters

This receptor-level data provides a mechanistic and quantitative explanation for a clinically significant adverse effect, allowing researchers and clinicians to predict and manage the hypotensive risk associated with chlorpromazine compared to other antipsychotics.

• [1] Richelson E. Receptor pharmacology of neuroleptics: relation to clinical effects. J Clin Psychiatry. 1999;60 Suppl 10:5-14. (Table adapted from Mayo Clinic Proceedings). View Source
• [2] Leucht S, Corves C, Arbter D, Engel RR, Li C, Davis JM. Haloperidol versus chlorpromazine for schizophrenia. Cochrane Database Syst Rev. 2008 Jan 23;(1):CD004278. View Source

Quantifying Sedative Properties: Chlorpromazine's High Histamine H1 Receptor Affinity

The pronounced sedative effect of chlorpromazine is quantitatively attributable to its potent antagonism at histamine H1 receptors [1]. In comparative binding assays, chlorpromazine demonstrates a high affinity constant (1/Kd) of 11 for the H1 receptor [1]. This is markedly higher than the affinity exhibited by the high-potency, less-sedating antipsychotic haloperidol, which has a negligible affinity of 0.053 [1]. This represents an over 200-fold difference in H1 receptor binding potency. Furthermore, the H1 receptor binding of chlorpromazine and its metabolites is believed to be a primary driver of its sedative properties [2].

H1 affinity

Head-to-head

1/Kd = 11 vs. 0.053 (haloperidol)

Reported ~208-fold difference explains sedation context; relevant for agitation-model endpoint research.

In vitro radioreceptor assay, human brain tissue.

Evidence Dimension	Histamine H1 Receptor Affinity (10^-7 × 1/Kd)
Target Compound Data	11
Comparator Or Baseline	Haloperidol: 0.053
Quantified Difference	Chlorpromazine exhibits approximately 208-fold higher affinity for H1 receptors than haloperidol.
Conditions	In vitro radioreceptor assay using human brain tissue

Why This Matters

This massive difference in H1 receptor affinity provides a clear, quantifiable basis for chlorpromazine's use in scenarios where sedation is a desirable therapeutic effect (e.g., acute agitation) and distinguishes it from non-sedating alternatives like haloperidol.

• [1] Richelson E. Receptor pharmacology of neuroleptics: relation to clinical effects. J Clin Psychiatry. 1999;60 Suppl 10:5-14. (Table adapted from Mayo Clinic Proceedings). View Source
• [2] Dahl SG, Hough E, Hals PA. Muscarinic cholinergic and histamine H1 receptor binding of phenothiazine drug metabolites. Life Sci. 1992;50(13):953-9. View Source

Chlorpromazine (CAS 50-53-3) Applications: Best Research and Industrial Scenarios for Procurement

As a Benchmark Comparator in Antipsychotic Drug Discovery and Development

Chlorpromazine's well-characterized and extensively studied pharmacological profile, as detailed in Section 3, makes it an essential benchmark compound in preclinical and clinical research [1]. Its use as a comparator in 128 randomized controlled trials for schizophrenia provides a robust, quantifiable reference point for evaluating the efficacy and safety of novel antipsychotic candidates [2]. This is particularly valuable for establishing the relative potency, side-effect profile, and therapeutic index of new chemical entities against a known, low-potency first-generation standard.

In Vivo Studies Investigating the Dopamine-Serotonin Antagonism Dichotomy

The unique in vivo pharmacological signature of chlorpromazine—exhibiting potent 5-HT2A receptor downregulation in animal models despite minimal in vivo 5-HT2A activity in humans—makes it a critical tool for dissecting the mechanisms that differentiate typical and atypical antipsychotics [1]. Researchers investigating the role of receptor occupancy, signal transduction, and long-term receptor regulation in antipsychotic action can leverage this distinct, quantifiable difference between chlorpromazine's in vitro and in vivo effects, as well as its differential impact on 5-HT2A receptor density compared to thioridazine (60% vs. 18% reduction) [2].

Mechanistic Studies of Autonomic and Cardiovascular Side Effects

With its high affinity for alpha-1 adrenergic (38) and histamine H1 (11) receptors, chlorpromazine is an ideal tool for modeling and studying drug-induced orthostatic hypotension and sedation [1]. Its use in experimental models allows for the quantitative assessment of these side effects, providing a valuable contrast to agents with lower affinity for these receptors, such as haloperidol [1]. This is directly applicable in pharmacological research aimed at developing safer antipsychotics and in toxicology studies focused on cardiovascular safety pharmacology.

Investigating the Role of Active Metabolites in Drug Action

Chlorpromazine serves as a paradigmatic example of a drug whose overall pharmacological profile is heavily influenced by its active metabolites [1]. The finding that its metabolites, such as 7-hydroxy-chlorpromazine, possess potent D2 receptor affinity, while lacking the 5-HT2A activity present in the parent compound, makes it an invaluable model system for studying the impact of metabolism on therapeutic and adverse effects [2] . This is particularly relevant for drug metabolism and pharmacokinetic (DMPK) studies and for understanding inter-individual variability in drug response.

Application

Selection Property

Validation Focus

Antipsychotic benchmark comparator

Low-potency, multi-receptor profile

Endpoint-response context vs. novel candidates

D2 / 5-HT2A dichotomy studies

In vivo 5-HT2A downregulation with minimal serum 5-HT2A activity

Typical vs. atypical mechanism interpretation

Autonomic side-effect modeling

High α1 and H1 affinity

Hypotension / sedation endpoint monitoring

Active-metabolite pharmacology

Metabolites with D2 affinity and altered 5-HT2A activity

DMPK and inter-individual variability research

• [1] Suzuki H, Gen K, Inoue Y. Comparison of the anti-dopamine D₂ and anti-serotonin 5-HT(2A) activities of chlorpromazine, bromperidol, haloperidol and second-generation antipsychotics parent compounds and metabolites thereof. J Psychopharmacol. 2013 Apr;27(4):396-400. View Source
• [2] Samara MT, Cao H, Helfer B, Davis JM, Leucht S. Chlorpromazine versus every other antipsychotic for schizophrenia: a systematic review and meta-analysis challenging the dogma of equal efficacy of antipsychotic drugs. Eur Neuropsychopharmacol. 2014 Jul;24(7):1046-55. View Source